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Compound of Interest

Compound Name: 1,2-Dichlorocyclohexane

Cat. No.: B075773

Technical Support Center: 1,2-
Dichlorocyclohexane

This guide provides essential safety information, handling protocols, and disposal procedures
for researchers, scientists, and drug development professionals working with 1,2-
Dichlorocyclohexane.

Frequently Asked Questions (FAQSs)
Q1: What are the key chemical and physical properties of 1,2-Dichlorocyclohexane?

1,2-Dichlorocyclohexane is a cyclic organic compound that exists as a colorless to pale
yellow liquid at room temperature.[1] It is characterized by two chlorine atoms attached to a
cyclohexane ring. Key quantitative properties for the trans-isomer are summarized below.

Table 1: Physicochemical Properties of trans-1,2-Dichlorocyclohexane
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Property Value

Molecular Formula CéH10Cl2

Molecular Weight 153.05 g/mol [2][3][4][5]
Appearance Liquid[1][2]

Density 1.164 g/mL at 25 °C[2]

Boiling Point 193-194 °CJ[2]

Flash Point 66 °C (150.8 °F) - closed cup[2][6]
Refractive Index n20/D 1.4917[2]

Q2: What are the primary hazards associated with 1,2-Dichlorocyclohexane?

1,2-Dichlorocyclohexane is classified as a hazardous substance. The primary hazards
include:

» Skin Irritation: Causes skin irritation.[3]
o Eye Irritation: Causes serious eye irritation.[3]
o Respiratory Irritation: May cause respiratory tract irritation.[3][6]

o Combustibility: It is a combustible liquid and should be kept away from heat, sparks, and
open flames.[2][6]

 Ingestion: May cause gastrointestinal irritation with symptoms like nausea, vomiting, and
diarrhea.[6]

Q3: What Personal Protective Equipment (PPE) is required when handling this chemical?

To minimize exposure, the following PPE is mandatory when handling 1,2-
Dichlorocyclohexane:

o Eye and Face Protection: Wear appropriate protective eyeglasses or chemical safety
goggles.[6] A face shield is recommended when there is a significant risk of splashing.[7][8]
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e Hand Protection: Wear appropriate chemical-resistant gloves to prevent skin contact.[6] For
chlorinated hydrocarbons, Viton® or laminate gloves are recommended for the highest level
of protection.[7]

o Body Protection: A flame-resistant lab coat or chemical-resistant clothing (e.g., coveralls)
should be worn to protect the skin.[6][7][9]

o Respiratory Protection: All work should be conducted in a well-ventilated area, preferably
within a certified chemical fume hood, to prevent vapor inhalation.[6][7] If workplace
conditions warrant, a NIOSH-approved respirator must be used.[6]

o Footwear: Closed-toe, chemical-resistant shoes are required to prevent exposure from spills.

[7]
Q4: How should I properly store 1,2-Dichlorocyclohexane?

Proper storage is crucial for safety. Follow these guidelines:

Store in a cool, dry, well-ventilated area.[6]

Keep the container tightly closed to prevent the release of vapors.[6][10]

Store away from sources of ignition such as heat, sparks, and open flames.[6][10]

Ensure that facilities are equipped with an eyewash station and a safety shower.[6]

Q5: How do I dispose of 1,2-Dichlorocyclohexane and contaminated waste?

1,2-Dichlorocyclohexane must be disposed of as hazardous waste.

o Chemical Waste: Collect all waste 1,2-Dichlorocyclohexane in a designated, properly
labeled hazardous waste container.[7][11] The container must be chemically resistant with a
secure, tight-fitting lid.[7]

o Contaminated Materials: Any materials that come into contact with the chemical, such as
gloves, pipette tips, and absorbent materials, must also be disposed of as hazardous waste
in a sealed and labeled container.[7]
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» Regulatory Compliance: Waste generators must consult and adhere to federal, state, and
local hazardous waste regulations to ensure complete and accurate classification and
disposal.[6] Do not dispose of it down the sewer.[12]

Troubleshooting Guides
Q: What should | do if | get 1,2-Dichlorocyclohexane on my skin or in my eyes?

o Skin Contact: Immediately flush the affected skin with plenty of water for at least 15 minutes
while removing contaminated clothing and shoes.[6] Get medical aid if irritation persists.[6]
[13] Wash clothing before reuse.[6]

o Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.[6] Seek immediate medical attention.[6]

Q: | feel dizzy or have respiratory irritation while working with the compound. What are the
immediate steps?

» Move to Fresh Air: Immediately remove yourself from the exposure area and move to fresh
air.[6][14]

» Seek Medical Aid: If breathing is difficult, give oxygen. If breathing has stopped, perform
artificial respiration.[6] Seek immediate medical attention.[6]

e Assess Ventilation: Report the incident to your supervisor and ensure the ventilation (fume
hood) is functioning correctly before resuming work.

Q: How do | safely clean up a small spill of 1,2-Dichlorocyclohexane in the lab?
¢ Immediate Actions: Evacuate the immediate area and remove all sources of ignition.[6][12]

o Ventilation: Ensure the area is well-ventilated, using a fume hood if the spill is contained
within it.[6]

o Containment: Absorb the spill using a non-combustible, inert absorbent material such as
sand, earth, or vermiculite.[6] Do not use combustible materials like sawdust.[6]
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o Cleanup: Use spark-proof tools to collect the absorbed material and place it into a suitable,
closed container for disposal as hazardous waste.[6][10]

» Decontamination: Clean the spill area thoroughly.

o PPE: Always wear the appropriate personal protective equipment as outlined in the PPE
section during cleanup.[6]

Experimental Protocols
Detailed Protocol for Small Spill Cleanup (<100 mL)

o Alert Personnel: Immediately alert others in the laboratory and restrict access to the spill
area.

o Ensure Safety: Turn off all nearby ignition sources (burners, hot plates, etc.).

o Wear Appropriate PPE: Don chemical safety goggles, a face shield, a flame-resistant lab
coat, and chemical-resistant gloves.

» Contain the Spill: If the liquid is spreading, create a dike around the spill using an inert
absorbent material like sand or vermiculite.

» Absorb the Chemical: Gently cover and absorb the spill with the non-combustible absorbent
material.[6]

o Collect Waste: Using a spark-proof scoop or tool, carefully transfer the contaminated
absorbent material into a designated hazardous waste container.[6]

o Seal and Label: Securely close the waste container and label it clearly as "Hazardous Waste:
1,2-Dichlorocyclohexane" along with the date.

» Decontaminate Area: Wipe down the spill surface with an appropriate solvent and paper
towels. Dispose of the towels as hazardous waste.

o Dispose of PPE: Remove and dispose of contaminated gloves and any other disposable
PPE as hazardous waste.[7]
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e Wash Hands: Wash hands thoroughly with soap and water.

» Report Incident: Report the spill to the laboratory supervisor or safety officer.

Visual Workflow
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Caption: Workflow for the safe handling and disposal of 1,2-Dichlorocyclohexane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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